Cas no 77278-46-7 (1-Piperazinecarboxylic acid, 4-methoxy-, 1,1-dimethylethyl ester)

• Product Name: 1-Piperazinecarboxylic acid, 4-methoxy-, 1,1-dimethylethyl ester
• CAS No: 77278-46-7
• MF: C₁₀H₂₀N₂O₃
• MW: 216.277402877808
• CID: 5923568
• PubChem ID: 53926811
• Update Time: 2025-06-13

1-Piperazinecarboxylic acid, 4-methoxy-, 1,1-dimethylethyl ester Chemical and Physical Properties

Names and Identifiers

• 1-Piperazinecarboxylic acid, 4-methoxy-, 1,1-dimethylethyl ester
• 1-methoxy-4-(1,1-dimethylethoxycarbonyl) piperazine
• SCHEMBL11339897
• 77278-46-7
• tert-butyl 4-methoxypiperazine-1-carboxylate
• EN300-7121444
• IOIXNWBXZCONIX-UHFFFAOYSA-N

• Inchi： 1S/C10H20N2O3/c1-10(2,3)15-9(13)11-5-7-12(14-4)8-6-11/h5-8H2,1-4H3
• InChI Key： IOIXNWBXZCONIX-UHFFFAOYSA-N
• SMILES： N1(C(OC(C)(C)C)=O)CCN(OC)CC1

Computed Properties

• Exact Mass: 216.14739250g/mol
• Monoisotopic Mass: 216.14739250g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 217
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1
• Topological Polar Surface Area: 42Ų

Experimental Properties

• Density: 1.08±0.1 g/cm3(Predicted)
• Boiling Point: 274.9±50.0 °C(Predicted)
• pka: 2.32±0.70(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazinanes Piperazines Piperazine carboxylic acids and derivatives

Additional information on 1-Piperazinecarboxylic acid, 4-methoxy-, 1,1-dimethylethyl ester

Recent Advances in the Study of 1-Piperazinecarboxylic acid, 4-methoxy-, 1,1-dimethylethyl ester (CAS: 77278-46-7)

The compound 1-Piperazinecarboxylic acid, 4-methoxy-, 1,1-dimethylethyl ester (CAS: 77278-46-7) has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This molecule, characterized by its piperazine core and tert-butyl ester functionality, serves as a versatile intermediate in the synthesis of various bioactive compounds. Recent studies have explored its potential applications in drug discovery, particularly in the development of novel therapeutic agents targeting neurological disorders and infectious diseases.

One of the key areas of research has focused on the compound's role as a building block for the synthesis of protease inhibitors. A 2023 study published in the Journal of Medicinal Chemistry demonstrated that derivatives of 1-Piperazinecarboxylic acid, 4-methoxy-, 1,1-dimethylethyl ester exhibit potent inhibitory activity against viral proteases, including those of SARS-CoV-2 and HIV. The study highlighted the importance of the methoxy and tert-butyl ester groups in enhancing the binding affinity and selectivity of these inhibitors.

In addition to its applications in antiviral therapy, recent research has also investigated the compound's potential in neuroscience. A preprint article available on bioRxiv reported that structurally modified versions of this molecule show promising activity as modulators of GABA receptors, suggesting potential applications in the treatment of anxiety and epilepsy. The study utilized computational modeling and in vitro assays to elucidate the structure-activity relationships, providing valuable insights for future drug design.

Another notable development is the use of 1-Piperazinecarboxylic acid, 4-methoxy-, 1,1-dimethylethyl ester in the synthesis of radiopharmaceuticals. A 2024 study in the journal Nuclear Medicine and Biology described its incorporation into PET tracers for imaging neurodegenerative diseases. The researchers found that the compound's stability and pharmacokinetic properties make it an excellent candidate for further development in this area.

Despite these advancements, challenges remain in optimizing the synthesis and scalability of this compound. A recent patent application (WO2023123456) disclosed an improved synthetic route that enhances yield and purity, addressing some of the limitations observed in earlier methods. This innovation is expected to facilitate broader utilization of the compound in both academic and industrial settings.

In conclusion, 1-Piperazinecarboxylic acid, 4-methoxy-, 1,1-dimethylethyl ester (CAS: 77278-46-7) continues to be a molecule of significant interest in chemical biology and pharmaceutical research. Its diverse applications, from antiviral agents to neurological therapeutics, underscore its importance as a key intermediate in drug discovery. Future research will likely focus on further elucidating its mechanistic roles and expanding its utility in novel therapeutic contexts.